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Compound of Interest

Compound Name: 7-Methylisochroman

Cat. No.: B3045217 Get Quote

Introduction: The Significance of the Isochroman
Scaffold and the Role of Methylation
The isochroman scaffold is a privileged heterocyclic motif frequently encountered in bioactive

natural products and synthetic pharmaceutical agents. Its unique structural and electronic

properties make it a valuable building block in medicinal chemistry, with derivatives exhibiting a

wide range of therapeutic activities, including antitumor, antihypertensive, and antimicrobial

effects[1][2]. The strategic placement of substituents on the isochroman ring system allows for

the fine-tuning of a molecule's physicochemical properties, which in turn governs its

pharmacokinetic and pharmacodynamic profile.

This guide focuses on 7-Methylisochroman, a derivative where a methyl group is introduced

at the 7-position of the aromatic ring. The "magic methyl" effect in drug discovery is a well-

documented phenomenon, where the addition of a single methyl group can profoundly impact a

compound's metabolic stability, binding affinity, and solubility[3]. Understanding the

fundamental physicochemical properties of 7-Methylisochroman is therefore a critical first

step for any researcher, scientist, or drug development professional looking to explore its

potential in novel therapeutic agents.

As experimental data for 7-Methylisochroman is not readily available in public databases, this

guide will provide a comprehensive framework for its characterization. We will present high-
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quality predicted data, detail the rigorous experimental protocols required for their validation,

and explain the scientific rationale behind these methodologies. This document serves as both

a predictive datasheet and a practical laboratory guide for the thorough physicochemical

profiling of 7-Methylisochroman.

Molecular Structure and Predicted Physicochemical
Properties
The foundational step in characterizing any molecule is to define its structure and predict its

core physicochemical properties. These predictions, often derived from sophisticated

computational models, provide a crucial baseline for experimental work.
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Experimental Setup

Measurement

Place sample in fusion tube

Insert sealed capillary (open end down)

Attach to thermometer

Immerse in heating bath

Heat slowly (~2°C/min)

Begin Heating

Observe continuous bubble stream -> Record T1

Remove heat, cool slowly

Liquid enters capillary -> Record T2

Boiling Point = Range (T1-T2)

 

Prepare pre-saturated
n-octanol and buffer

Dissolve 7-Methylisochroman
in octanol phase

Combine octanol and
aqueous phases

Equilibrate (Shake for 24h)

Separate phases
(Centrifugation)

Quantify concentration in
each phase (UV-Vis/HPLC)

Calculate P = [Octanol]/[Aqueous]

logP = log10(P)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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